4-Chloro-6,7-dimethoxyquinoline-3-carboxylic acid

• CAS RN: 305801-19-8
• Molecular Formula: C12H10ClNO4
• Molecular Weight: 267.66 g/mol
• IUPAC Name: 4-chloro-6,7-dimethoxyquinoline-3-carboxylic acid
• InChI: InChI=1S/C12H10ClNO4/c1-17-9-3-6-8(4-10(9)18-2)14-5-7(11(6)13)12(15)16/h3-5H,1-2H3,(H,15,16)
• InChI Key: UTTQAMSJDMUWLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=C(C=N2)C(=O)O)Cl)OC

Description

4-Chloro-6,7-dimethoxyquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C12H10ClNO4 and its molecular weight is 267.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-chloro-6,7-dimethoxy-3-quinolinecarboxylic ethyl ester (ex RSL) (50 g) was suspended in ethanol (400 ml) and aqueous 2M sodium hydroxide (400 ml) was added with stirring, stirred for 24 hours. The reaction mixture was diluted with water (400 ml), cooled in an ice/water bath and brought to pH4 by carefully addition of concentrated hydrochloric acid. The resulting solid was filtered off, washed with water and dried in a vacuum oven at 50° C. To give 4-chloro-6,7-dimethoxy-3-quinolinecarboxylic acid (52.7 g, 98.7%).